Cas no 31274-51-8 (Tinosorb A 2B)

• Product Name: Tinosorb A 2B
• CAS No: 31274-51-8
• MF: C₃₉H₂₇N₃
• MW: 537.651788949966
• MDL: MFCD29071839
• CID: 293015
• PubChem ID: 354334457
• Update Time: 2026-05-14

Tinosorb A 2B Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris[1,1'-biphenyl]-4-yl-
• 2,4,6-Tri([1,1'-biphenyl]-4-yl)-1,3,5-triazine
• 2,4,6-tris(4-phenylphenyl)-1,3,5-triazine
• Tris-biphenyl triazine
• FQK9A410YB
• Tinosorb A2B
• Tris-biphenyl triazine [INCI]
• 2,4,6-Tris(p-biphenylyl)-s-triazine
• S-Triazine, 2,4,6-tri-4-biphenylyl-
• 1,3,5-Triazine, 2,4,6-tris((1,1'-biphenyl)-4-yl)-
• CENPSTJGQOQKKW-UHFFFAOYSA-N
• tris(4-phenylphenyl)-1,3,5-triazine
• T3539
• 2,4,6-tri(4-biphenylyl)-1,3,5-triazine
• 2,4,
• Tinosorb A 2B

• MDL： MFCD29071839
• Inchi： 1S/C39H27N3/c1-4-10-28(11-5-1)31-16-22-34(23-17-31)37-40-38(35-24-18-32(19-25-35)29-12-6-2-7-13-29)42-39(41-37)36-26-20-33(21-27-36)30-14-8-3-9-15-30/h1-27H
• InChI Key： CENPSTJGQOQKKW-UHFFFAOYSA-N
• SMILES： N1C(C2C([H])=C([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])=C([H])C=2[H])=NC(C2C([H])=C([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])=C([H])C=2[H])=NC=1C1C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 537.22071
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 655
• Topological Polar Surface Area: 38.7

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Other Chemical Reagents

Additional information on Tinosorb A 2B

Tinosorb A 2B (CAS No. 31274-51-8): A Comprehensive Guide to Its Properties and Applications

In the realm of advanced chemical formulations, Tinosorb A 2B (CAS No. 31274-51-8) stands out as a highly effective and versatile compound. This article delves into its molecular structure, functional benefits, and diverse applications, while addressing trending topics such as sustainability, UV protection, and cosmetic innovation. Whether you're a researcher, formulator, or industry professional, this guide offers valuable insights into why Tinosorb A 2B is a preferred choice in modern formulations.

Tinosorb A 2B is a patented organic UV filter renowned for its broad-spectrum absorption capabilities. Its chemical stability and compatibility with other ingredients make it a staple in sunscreen formulations and anti-aging skincare. With growing consumer demand for eco-friendly cosmetics, this compound aligns perfectly with the shift toward green chemistry and sustainable beauty. Its ability to absorb both UVA and UVB rays without degrading under sunlight sets it apart from traditional UV filters.

One of the most searched questions about Tinosorb A 2B is its safety profile. Extensive studies confirm its low skin penetration and minimal risk of irritation, making it suitable for sensitive skin and long-term use. Additionally, its photostability ensures prolonged efficacy, reducing the need for frequent reapplication—a key concern for consumers seeking convenient sun protection. These attributes have propelled its adoption in daily wear sunscreens and makeup products with SPF.

The versatility of Tinosorb A 2B extends beyond skincare. It is increasingly used in textile coatings and polymer stabilizers to enhance UV resistance in materials. This dual functionality addresses the rising demand for multifunctional additives in industries ranging from personal care to automotive. As regulations tighten around harmful UV filters, Tinosorb A 2B emerges as a compliant alternative, meeting global standards like the EU Cosmetic Regulation and FDA guidelines.

Innovation in formulation technology has further expanded the applications of Tinosorb A 2B. Its compatibility with nanoparticle systems and encapsulation techniques allows for enhanced delivery and performance. Researchers are also exploring its potential in photodynamic therapy and medical device coatings, underscoring its cross-industry relevance. For brands aiming to differentiate their products, incorporating Tinosorb A 2B can be a strategic move to leverage cutting-edge science and consumer trust.

In conclusion, Tinosorb A 2B (CAS No. 31274-51-8) is a benchmark ingredient in UV protection and material science. Its efficacy, safety, and adaptability make it a cornerstone of modern formulations. As the industry pivots toward sustainable solutions and high-performance additives, this compound is poised to remain at the forefront of innovation. For those seeking reliable data or formulation tips, Tinosorb A 2B continues to be a topic of keen interest in scientific and commercial circles alike.